4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine

• IUPAC Name: (4-benzylpiperidin-1-yl)-(4-nitrophenyl)methanethione
• InChI: InChI=1S/C19H20N2O2S/c22-21(23)18-8-6-17(7-9-18)19(24)20-12-10-16(11-13-20)14-15-4-2-1-3-5-15/h1-9,16H,10-14H2
• InChI Key: PAKQAHNCXZCIGZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=S)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H20N2O2S
• Molecular Weight: 340.4 g/mol

Description

4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine is a chemical compound that belongs to the class of thiosemicarbazones. It is a potent inhibitor of the enzyme ribonucleotide reductase, which plays a crucial role in DNA synthesis. This compound has been the subject of numerous scientific studies due to its potential applications in cancer treatment and other medical fields.

Scientific Research Applications

The potential applications of 4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine in scientific research are numerous. It has been shown to have potent anticancer activity, particularly against breast and prostate cancer cells. It has also been investigated for its potential use in the treatment of viral infections, such as hepatitis C. Additionally, this compound has been studied for its ability to inhibit the growth of bacteria, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine involves the inhibition of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, the compound disrupts the cell cycle and induces apoptosis in cancer cells. It also inhibits the replication of viruses and bacteria by interfering with their ability to synthesize DNA.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to induce apoptosis in cancer cells by activating the caspase pathway. It also inhibits the production of reactive oxygen species, which are known to contribute to the development of cancer. In addition, this compound has been shown to reduce inflammation and oxidative stress in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine in lab experiments include its potent activity against cancer cells, viruses, and bacteria. It also has a relatively low toxicity profile, making it a safer alternative to other chemotherapeutic agents. However, the limitations of this compound include its low solubility in water and its instability in acidic conditions, which can affect its efficacy in certain applications.

Future Directions

The future directions for research on 4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine are numerous. One potential direction is the development of new formulations that increase the solubility and stability of the compound. Another direction is the investigation of its potential use in combination with other chemotherapeutic agents to enhance its anticancer activity. Additionally, this compound could be further studied for its potential use in the treatment of viral and bacterial infections. Finally, the mechanism of action of this compound could be further elucidated to identify new targets for drug development.

Synthesis Methods

The synthesis of 4-benzyl-1-[(4-nitrophenyl)carbonothioyl]piperidine involves the reaction of 4-nitrobenzaldehyde with thiosemicarbazide in the presence of acetic acid. The resulting compound is then reacted with benzyl chloride and piperidine to obtain the final product. The synthesis process has been optimized to increase the yield and purity of the compound.